Cas no 1803610-73-2 (2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide)

2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide is a specialized organic compound featuring a pyrazine-pyridine hybrid scaffold with a sterically hindered amide moiety. Its unique structure imparts stability and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the 2,2-dimethylpropanamide group enhances metabolic resistance, while the pyrazine-pyridine core facilitates binding interactions in target applications. This compound is particularly useful in the development of kinase inhibitors and other bioactive molecules due to its ability to modulate electronic and steric properties. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial use.
2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide structure
1803610-73-2 structure
Product Name:2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide
CAS No:1803610-73-2
MF:C14H16N4O
MW:256.303042411804
CID:5719096
PubChem ID:91654377
Update Time:2025-06-23

2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide
    • 1803610-73-2
    • EN300-194648
    • 2,2-dimethyl-N-(5-pyrazin-2-ylpyridin-2-yl)propanamide
    • 2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide
    • Inchi: 1S/C14H16N4O/c1-14(2,3)13(19)18-12-5-4-10(8-17-12)11-9-15-6-7-16-11/h4-9H,1-3H3,(H,17,18,19)
    • InChI Key: WEEMECAIOYXDKU-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC1C=CC(C2C=NC=CN=2)=CN=1

Computed Properties

  • Exact Mass: 256.13241115g/mol
  • Monoisotopic Mass: 256.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 472.7±45.0 °C at 760 mmHg
  • Flash Point: 239.7±28.7 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide Security Information

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Additional information on 2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide

Introduction to 2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide (CAS No. 1803610-73-2)

2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide, identified by its Chemical Abstracts Service (CAS) number 1803610-73-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple aromatic rings and functional groups, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of 2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide consists of a central propanamide backbone substituted with two methyl groups at the alpha positions. The nitrogen atoms in the molecule are part of a pyridine ring and a pyrazine ring, which are connected through a nitrogen bridge. This unique arrangement of heterocyclic rings suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug efficacy.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The presence of both pyridine and pyrazine moieties in CAS No. 1803610-73-2 makes it an attractive scaffold for designing compounds with enhanced binding affinity and selectivity. These heterocyclic systems are known to exhibit diverse pharmacological activities due to their ability to form multiple hydrogen bonds and π-stacking interactions with biological targets.

One of the most compelling aspects of 2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide is its potential application in the development of therapeutic agents for neurological disorders. Pyrazine and pyridine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving glutamate and GABA receptors. Recent studies have highlighted the role of these compounds in alleviating symptoms associated with conditions such as epilepsy and Alzheimer's disease. The structural features of CAS No. 1803610-73-2 may allow it to interact with specific residues within these receptors, potentially leading to novel therapeutic strategies.

Furthermore, the compound's molecular architecture suggests that it may exhibit anti-inflammatory properties. Inflammation is a key pathological process underlying many chronic diseases, including cardiovascular disorders and autoimmune conditions. The ability of CAS No. 1803610-73-2 to modulate inflammatory pathways could make it a valuable candidate for further exploration in this area. Preliminary in vitro studies have indicated that related pyrazine-pyridine derivatives can inhibit the activity of inflammatory enzymes such as COX-2 and NF-κB, which are central mediators of the inflammatory response.

The synthesis of 2,2-Dimethyl-N-[5-(pyrazin-2-yl)pyridin-2-yl]propanamide presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, are employed to construct the desired heterocyclic framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

In conclusion, CAS No. 1803610-73-2 represents a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic rings positions it as a valuable scaffold for developing novel therapeutic agents targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow.

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